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Compound of Interest

Compound Name: N-Boc-1,5-imino-D-glucitol

Cat. No.: B1354902

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-1,5-imino-D-glucitol, a synthetically modified iminosugar, serves as a crucial building
block in medicinal chemistry and glycobiology research. As a derivative of 1,5-dideoxy-1,5-
imino-D-glucitol (also known as 1-deoxynojirimycin), it belongs to a class of compounds that
are structural mimics of monosaccharides, where the endocyclic oxygen is replaced by a
nitrogen atom. This substitution imparts unique biological activities, most notably the inhibition
of glycosidases, enzymes that play pivotal roles in various physiological and pathological
processes. The tert-butyloxycarbonyl (Boc) protecting group on the ring nitrogen enhances its
utility in chemical synthesis by allowing for selective modifications at other positions. This guide
provides an in-depth overview of the physicochemical properties, synthesis, and biological
relevance of N-Boc-1,5-imino-D-glucitol, offering valuable insights for its application in drug
discovery and chemical biology.

Physicochemical Properties

The physicochemical properties of N-Boc-1,5-imino-D-glucitol are fundamental to its
handling, characterization, and application in various experimental settings. A summary of its
key properties is presented below.
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Property Value Reference

Chemical Formula C11H21NOe [1112]

Molecular Weight 263.29 g/mol [1][2]

CAS Number 122371-65-7 [1][2]
White to Light Beige/Brown

Appearance _ [3]
Solid

Melting Point 126-127 °C [3]

- Slightly soluble in methanol

Solubility [3]
and water.

Storage Temperature -20°C [1]

Stability

The stability of N-Boc-1,5-imino-D-glucitol is largely dictated by the N-Boc protecting group.
This group is generally stable under basic and neutral conditions at moderate temperatures
(e.g., 37°C).[4][5] However, it is labile and can be cleaved under acidic conditions.[4][5] The
rate of cleavage increases with the acidity of the medium. Thermolytic cleavage of the Boc
group typically requires temperatures far above 37°C.[4]

Experimental Protocols
Synthesis of N-Boc-1,5-imino-D-glucitol

The synthesis of N-Boc-1,5-imino-D-glucitol is typically achieved by the protection of the
secondary amine of 1,5-dideoxy-1,5-imino-D-glucitol (1-deoxynojirimycin) with di-tert-butyl
dicarbonate (Bocz0).

Materials:
e 1,5-dideoxy-1,5-imino-D-glucitol
» Di-tert-butyl dicarbonate (Bocz0)

+ Dioxane and Water (or other suitable solvent system)
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Sodium bicarbonate (NaHCOs3) or other suitable base
Ethyl acetate (EtOAC)

Brine

Anhydrous sodium sulfate (Naz2S0a)

Silica gel for column chromatography

Procedure:

Dissolve 1,5-dideoxy-1,5-imino-D-glucitol in a mixture of dioxane and water.
Add sodium bicarbonate to the solution to create a basic environment.

Add a solution of di-tert-butyl dicarbonate in dioxane dropwise to the reaction mixture at
room temperature.

Stir the reaction mixture at room temperature for several hours until the reaction is complete
(monitor by TLC).

Concentrate the reaction mixture under reduced pressure to remove the dioxane.
Extract the agueous residue with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to afford N-Boc-1,5-imino-D-
glucitol as a solid.

Visualization of Synthetic Workflow:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1354902?utm_src=pdf-body
https://www.benchchem.com/product/b1354902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of N-Boc-1,5-imino-D-glucitol
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Caption: Synthetic scheme for the N-Boc protection of 1,5-dideoxy-1,5-imino-D-glucitol.

Biological Activity and Mechanism of Action

N-Boc-1,5-imino-D-glucitol is primarily recognized for its role as a precursor to potent
glycosidase inhibitors. Iminosugars, in general, function as transition state analogues for
glycosidase-catalyzed reactions. The protonated nitrogen atom in the iminosugar ring mimics
the positively charged oxocarbenium ion intermediate formed during glycosidic bond cleavage.
This allows them to bind tightly to the active site of glycosidases, leading to competitive
inhibition.
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The Boc-protected form is generally less biologically active as the bulky Boc group can
sterically hinder binding to the enzyme's active site. However, it serves as a critical
intermediate for the synthesis of various N-alkylated and other modified iminosugars with
enhanced potency and selectivity for specific glycosidases. These modified iminosugars have
shown therapeutic potential in various diseases, including diabetes, lysosomal storage
disorders like Gaucher disease, and viral infections.[6]

Visualization of the General Mechanism of Glycosidase Inhibition:

Mechanism of Glycosidase Inhibition by Iminosugars
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Caption: Iminosugars mimic the transition state of glycosidase reactions, leading to inhibition.
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Applications in Research and Drug Development

N-Boc-1,5-imino-D-glucitol is a versatile tool for:

o Synthesis of Iminosugar Libraries: The Boc group can be easily removed and replaced with
various functional groups, allowing for the creation of diverse libraries of N-substituted
iminosugars for screening against different glycosidases.

o Structure-Activity Relationship (SAR) Studies: By systematically modifying the structure of
the iminosugar, researchers can probe the specific interactions required for potent and
selective enzyme inhibition.

» Development of Pharmacological Chaperones: Certain iminosugar derivatives can act as
pharmacological chaperones for misfolded mutant enzymes in lysosomal storage diseases,
aiding in their proper folding and trafficking to the lysosome.[7]

» Probes for Chemical Biology: Fluorescently tagged or otherwise modified iminosugars
synthesized from N-Boc-1,5-imino-D-glucitol can be used as probes to study the
localization and activity of glycosidases in cells.

Conclusion

N-Boc-1,5-imino-D-glucitol is a cornerstone intermediate in the field of iminosugar chemistry.
Its well-defined physicochemical properties and synthetic accessibility make it an invaluable
resource for the development of novel glycosidase inhibitors and chemical probes. A thorough
understanding of its characteristics, as outlined in this guide, is essential for its effective
utilization in advancing research and therapeutic development in areas impacted by
glycosidase activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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